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Cat. No.: B606670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Principle
This document provides a detailed protocol for the quantitative determination of aluminum

(Al³⁺) using the chromogenic agent C.I. Mordant Red 7 (also known as Eriochrome Red B).

The methodology is based on the well-established and analogous Eriochrome Cyanine R

method, as detailed protocols for C.I. Mordant Red 7 are not extensively available.

The core principle of this assay is the formation of a stable, colored chelate complex between

aluminum ions and C.I. Mordant Red 7 in a buffered aqueous solution. The reaction is pH-

dependent, with optimal complex formation typically occurring in a slightly acidic medium (pH

5.0-6.0). The resulting aluminum-dye complex exhibits a distinct color with a specific maximum

absorbance wavelength (λmax), which can be measured using a UV-Vis spectrophotometer.

The intensity of the color, and thus the absorbance, is directly proportional to the concentration

of aluminum in the sample, obeying the Beer-Lambert law within a specific concentration

range.

Potential interfering ions, such as iron (Fe³⁺), are masked using a reducing agent like ascorbic

acid to prevent their complexation with the dye. The sensitivity of the method can be enhanced

by the addition of a cationic surfactant.
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Key Experimental Protocols
Preparation of Reagents
a) Stock Aluminum Standard Solution (100 mg/L):

Accurately weigh 0.1000 g of high-purity aluminum metal or wire.

Transfer to a 250 mL beaker and add 20 mL of a 1:1 solution of concentrated hydrochloric

acid (HCl) and deionized water.

Gently heat the beaker on a hot plate until the aluminum is completely dissolved.

Allow the solution to cool to room temperature.

Quantitatively transfer the solution to a 1000 mL volumetric flask.

Dilute to the mark with deionized water and mix thoroughly. Store in a labeled polyethylene

bottle.

b) Working Aluminum Standard Solution (1 mg/L):

Pipette 10.0 mL of the Stock Aluminum Standard Solution (100 mg/L) into a 1000 mL

volumetric flask.

Dilute to the mark with deionized water and mix thoroughly. Prepare this solution fresh daily.

c) C.I. Mordant Red 7 Reagent (0.1% w/v):

Accurately weigh 0.100 g of C.I. Mordant Red 7 powder.

Dissolve in approximately 80 mL of deionized water in a 100 mL volumetric flask.

Sonication may be used to aid dissolution.

Dilute to the mark with deionized water and mix. Store in a dark bottle. The solution is

typically stable for several weeks.

d) Acetate Buffer Solution (pH 6.0):
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Dissolve 272 g of sodium acetate trihydrate (CH₃COONa·3H₂O) in 500 mL of deionized

water.

Separately, add 11.5 mL of glacial acetic acid (CH₃COOH) to 500 mL of deionized water.

Combine the two solutions and mix. Adjust the pH to 6.0 ± 0.1 using glacial acetic acid or a

sodium hydroxide solution if necessary, monitoring with a calibrated pH meter.

Dilute to 1000 mL with deionized water.

e) Ascorbic Acid Solution (5% w/v):

Dissolve 5.0 g of ascorbic acid in 100 mL of deionized water. Prepare this solution fresh daily

to prevent degradation.

Preparation of Calibration Curve
Label a series of 50 mL volumetric flasks for your standards (e.g., 0, 0.05, 0.10, 0.20, 0.30,

0.40 mg/L Al³⁺) and one for the blank.

Using the Working Aluminum Standard Solution (1 mg/L), add the appropriate volumes to

each flask (e.g., 0, 2.5, 5.0, 10.0, 15.0, 20.0 mL).

Add deionized water to each flask to bring the total volume to approximately 25 mL.

To each flask, add 1.0 mL of the 5% Ascorbic Acid Solution and swirl to mix. Allow it to react

for 2-3 minutes. This step masks potential iron interference.

Add 5.0 mL of the Acetate Buffer Solution (pH 6.0) to each flask and swirl.

Add 2.0 mL of the C.I. Mordant Red 7 Reagent to each flask.

Dilute each flask to the 50 mL mark with deionized water, cap, and invert several times to

ensure thorough mixing.

Allow the color to develop for at least 15 minutes at room temperature.
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Set the spectrophotometer to the predetermined λmax (e.g., ~535 nm, or ~584 nm if a

surfactant is used[1][2]).

Zero the instrument using the reagent blank (the "0" standard).

Measure the absorbance of each standard.

Plot a graph of absorbance versus aluminum concentration (mg/L). The resulting plot should

be linear and can be used to determine the concentration of unknown samples.

Sample Analysis Protocol
Collect the sample in a clean, acid-rinsed plastic bottle. If necessary, filter the sample

through a 0.45-µm membrane filter to determine soluble aluminum.[3]

Pipette a known volume (V) of the sample into a 50 mL volumetric flask. The volume should

be chosen so that the final aluminum concentration falls within the range of the calibration

curve.

Dilute to approximately 25 mL with deionized water.

Follow steps 4 through 11 from the "Preparation of Calibration Curve" protocol.

Using the calibration curve, determine the concentration (C) of aluminum in the diluted

sample from its measured absorbance.

Calculate the original concentration of aluminum in the undiluted sample using the formula:

Original Concentration (mg/L) = (C × 50) / V Where V is the initial volume of the sample in

mL.

Data Presentation
The following tables summarize typical parameters and performance data adapted from

analogous methods using Eriochrome dyes. These values should be established and validated

by the user for their specific instrumentation and experimental conditions.

Table 1: Typical Method Parameters
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Parameter Value Reference/Note

Wavelength (λmax) ~535 nm For Al-Dye Complex[3][4]

Wavelength (λmax) with

Surfactant
~584 nm With DTAB surfactant[1][2]

Optimal pH 5.0 - 6.0 Acetate Buffer[1][3]

Reaction Time >15 minutes For color development

Masking Agent Ascorbic Acid For Fe³⁺ interference[5]

Table 2: Representative Method Validation Data (Adapted from Eriochrome Cyanine R

Methods)

Parameter Representative Value Reference

Linearity Range 0.01 - 0.50 mg/L [2]

Limit of Detection (LOD) 0.002 mg/L (2 µg/L) [2][3]

Limit of Quantitation (LOQ) 0.007 - 0.0126 mg/L [2]

Relative Standard Deviation

(RSD)
1.3% @ 0.05 mg/L [2]

Molar Absorptivity 1.17 x 10⁴ L·mol⁻¹·cm⁻¹ [6]

Visualizations
Below are diagrams illustrating the experimental workflow and the chemical principle of the

assay.

Caption: Experimental workflow for aluminum determination.

Caption: Chelation reaction of Aluminum with C.I. Mordant Red 7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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